Cas no 164022-75-7 (b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(2,3-di-O-acetyl-6-deoxy-a-L-mannopyranosyl)-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate])

• Product Name: b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(2,3-di-O-acetyl-6-deoxy-a-L-mannopyranosyl)-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• CAS No: 164022-75-7
• MF: C₃₅H₄₄O₁₇
• MW: 736.713672637939
• CID: 234055
• PubChem ID: 124222302
• Update Time: 2025-04-19

b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(2,3-di-O-acetyl-6-deoxy-a-L-mannopyranosyl)-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(2,3-di-O-acetyl-6-deoxy-a-L-mannopyranosyl)-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• Clerodenoside A
• b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(2,3-di-O-acetyl-6-deoxy-a-L-mannop...
• b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(2,3-di-O-acetyl-6-deoxy-a-L-mannopyranosyl)-,4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-
• Diacetylmartynoside
• 2''
• [ "2''", "3''-Diacetylmartynoside" ]
• Clerodeside A
• 164022-75-7
• HY-N3597
• CS-0023914
• FS-10455
• AKOS040761515
• [4-(3,4-diacetyloxy-5-hydroxy-6-methyloxan-2-yl)oxy-5-hydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-2-(hydroxymethyl)oxan-3-yl] 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• [(2R,3R,4R,5R,6R)-4-[(2S,3R,4R,5S,6S)-3,4-diacetyloxy-5-hydroxy-6-methyloxan-2-yl]oxy-5-hydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-2-(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• beta-D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(2,3-di-O-acetyl-6-deoxy-alpha-L-mannopyranosyl)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• DA-62388

• Inchi： 1S/C35H44O17/c1-17-28(42)31(48-18(2)37)33(49-19(3)38)35(47-17)52-32-29(43)34(46-13-12-21-7-10-24(44-4)23(40)14-21)50-26(16-36)30(32)51-27(41)11-8-20-6-9-22(39)25(15-20)45-5/h6-11,14-15,17,26,28-36,39-40,42-43H,12-13,16H2,1-5H3/b11-8+/t17-,26+,28-,29+,30+,31+,32+,33+,34+,35-/m0/s1
• InChI Key： FKQAKDVHZLFUIJ-QHQROHLOSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)OC(C)=O)OC(C)=O)[C@@H]1[C@H]([C@H](OCCC2C=CC(=C(C=2)O)OC)O[C@H](CO)[C@H]1OC(/C=C/C1C=CC(=C(C=1)OC)O)=O)O

Computed Properties

• Exact Mass: 736.25800
• Monoisotopic Mass: 736.25784993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 52
• Rotatable Bond Count: 17
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 235Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 872.5±65.0 °C at 760 mmHg
• Flash Point: 267.6±27.8 °C
• PSA: 235.43000
• LogP: 0.73170
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

b-D-Glucopyranoside,2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(2,3-di-O-acetyl-6-deoxy-a-L-mannopyranosyl)-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether